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Compound of Interest

Compound Name: Ahr 13268D

CAS No.: 130838-11-8

Cat. No.: B1665082

Get Quote

Executive Summary & Scientific Context
AHR-13268D is a potent, orally active antihistaminic and antiallergic agent. It functions

primarily as an inhibitor of histamine release from mast cells and an antagonist of the H1

receptor.

⚠️ CRITICAL DISAMBIGUATION: "AHR" Nomenclature
Before proceeding, researchers must verify the identity of their compound to ensure

experimental validity.

AHR-13268D (Compound in this guide): An antihistamine/antiallergic agent.[1] The "AHR"

prefix likely refers to the originator code (e.g., A.H. Robins).

AhR (Aryl Hydrocarbon Receptor): A ligand-activated transcription factor involved in

xenobiotic metabolism (e.g., targets like TCDD, FICZ, CH-223191).

Action Required: Confirm your experimental intent. If you are studying dioxin signaling or

xenobiotic metabolism, AHR-13268D is likely not the correct modulator, unless used as a
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negative control or specific antihistamine comparator.

Physicochemical Profile
Understanding the physical properties is essential for accurate molarity calculations and

solubility assessments.

Property Detail

Compound Name AHR-13268D

Chemical Name

Benzoic acid, 4-[3-[4-[bis(4-fluorophenyl)-

hydroxymethyl]-1-piperidinyl]propoxy]-,

monosodium salt

CAS Number 130838-11-8

Molecular Formula C₂₈H₂₈F₂NO₄Na

Molecular Weight
~503.51 g/mol (Note: Check specific batch CoA

for exact MW including hydration/salt form)

Solubility
Soluble in DMSO (typically >10 mM); Soluble in

Water (variable, pH dependent)

Appearance White to off-white solid

Materials & Equipment
Reagents

AHR-13268D (Solid): Store at room temperature (desiccated) or 4°C as per vendor CoA.

Dimethyl Sulfoxide (DMSO): Anhydrous, ≥99.9% purity, sterile-filtered (Cell Culture Grade).

Why High Purity? Water accumulation in DMSO decreases solubility and can hydrolyze

sensitive compounds.

Equipment
Analytical Balance (Precision: 0.01 mg).
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Vortex Mixer.

Centrifuge (for spinning down powder).

Amber Glass Vials or Polypropylene Cryovials (DMSO-resistant).

Pipettes and sterile, aerosol-barrier tips.

Protocol: Preparation of 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution. Adjust volumes based on

the specific mass available.

Step 1: Mass Verification & Calculation
Do not rely solely on the mass stated on the commercial vial label. Residual solvent or packing

variance can alter the actual mass.

Centrifuge the product vial at 500 x g for 1 minute to ensure all powder is at the bottom.

Weigh the solid if transferring to a new vial, or calculate the volume of DMSO needed based

on the vendor's stated mass if dissolving directly in the product vial (less precise).

Formula:

Example Calculation:

Mass: 5.0 mg

MW: 503.51 g/mol

Target Concentration: 10 mM (0.01 M)

Step 2: Dissolution Workflow
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Start: Centrifuge Vial
(500xg, 1 min)

Calculate DMSO Volume
(Target: 10 mM)

Add Anhydrous DMSO
(Pipette directly to center)

Vortex vigorously
(30-60 seconds)

Visual Inspection
(Clear solution?)

Sonicate
(Water bath, 30-40°C, 5 min)

No (Particulates)

Aliquot into Cryovials
(Avoid freeze-thaw)

Yes

Store at -20°C or -80°C
(Protect from light)

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the solubilization of AHR-13268D.

Step 3: Troubleshooting Solubility
If the compound does not dissolve completely after vortexing:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1665082/docs?utm_src=pdf-body-img#technical-guide-preparation-and-handling-of-ahr-13268d-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sonication: Place the sealed vial in an ultrasonic water bath for 5–10 minutes.

Warming: Gently warm the solution to 37°C (water bath). Do not exceed 50°C.

Clarification: If particulates persist, centrifuge at 10,000 x g for 5 minutes. Use the

supernatant, but note that the actual concentration may be lower than calculated.

Storage & Stability
Short-term (Days): 4°C in the dark.

Long-term (Months): -20°C or -80°C.[2]

Freeze-Thaw Stability: AHR-13268D is a salt and generally stable, but repeated freeze-thaw

cycles can induce precipitation or hydrolysis.

Recommendation: Aliquot into single-use volumes (e.g., 20 µL or 50 µL) to prevent cycling

the bulk stock.

Usage in Biological Assays[5]
When using the stock solution in cell culture or enzymatic assays, the final DMSO

concentration must be controlled to prevent solvent toxicity.

Dilution Strategy (Serial Dilution)
Direct dilution from 10 mM to nanomolar range (e.g., IC50 ~0.51 nM) requires intermediate

steps to maintain pipetting accuracy.

Example: Targeting 10 nM Final Assay Concentration
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Step Source Volume Diluent Volume
Final
Conc.

DMSO %

Stock
10 mM

Stock
- - - 10 mM 100%

Inter. 1
10 mM

Stock
2 µL

Media/Buff

er
1998 µL 10 µM 0.1%

Inter. 2
10 µM

Inter. 1
10 µL

Media/Buff

er
990 µL 100 nM 0.001%

Assay
100 nM

Inter. 2
10 µL

Cell

Culture (90

µL)

90 µL 10 nM <0.0001%

Note: If the compound precipitates in aqueous media (Inter. 1), prepare the intermediate

dilution in pure DMSO first (e.g., 10 mM -> 100 µM in DMSO), then dilute into media.

Stock Solution
10 mM (100% DMSO)

Intermediate 1
100 µM (in DMSO)

1:100
(DMSO) Working Sol.

1 µM (in Media)

1:100
(Media) Cell Culture Well

Final: 10 nM
DMSO < 0.1%

1:100
(Assay)

Click to download full resolution via product page

Figure 2: Recommended serial dilution scheme to minimize DMSO shock to cells.

Quality Control (Self-Validation)
To ensure the stock solution is viable:

Visual Check: Hold the vial against a light source. The solution must be perfectly clear. Any

turbidity indicates precipitation.

Precipitation Test: Add 5 µL of stock to 1 mL of your specific assay buffer (e.g., PBS or

DMEM). Vortex and inspect. If a cloudy precipitate forms immediately, the compound is

insoluble at that concentration in aqueous buffer; lower the working concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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